![molecular formula C5H10Br2 B596021 1,5-DIBROMOPENTANE-D10 CAS No. 1219802-90-0](/img/no-structure.png)
1,5-DIBROMOPENTANE-D10
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Overview
Description
1,5-Dibromopentane-d10 is the deuterium labeled 1,5-Dibromopentane . Stable heavy isotopes of hydrogen, carbon, and other elements have been incorporated into drug molecules, largely as tracers for quantitation during the drug development process .
Synthesis Analysis
This compound is used in the preparation of 1,5-di-Grignard reagent. It has also been used in the synthesis of novel spirocyclic pyrrolidones .Molecular Structure Analysis
The molecular structure of this compound is similar to that of 1,5-Dibromopentane, with the difference being the presence of deuterium atoms .Chemical Reactions Analysis
This compound, like its non-deuterated counterpart, can participate in various chemical reactions. For instance, it can be used to prepare derivatives of 5-pyrazolones .Scientific Research Applications
Synthesis of Chalcogenolanes and Chalcogenanes
1,5-Dibromopentane is utilized in the synthesis of chalcogenolanes and chalcogenanes through reactions with potassium chalcogenides. This innovative route employs a reductive generation of potassium selenide, telluride, diselenide, or ditelluride from elemental chalcogens, using a hydrazine hydrate-KOH system. This method presents a novel approach to preparing saturated heterocyclic compounds containing selenium or tellurium (Levanova et al., 2012).
Precursors to Heteracyclohexanes
The compound plays a critical role in preparing 3-substituted 1,5-dibromopentanes, serving as precursors for liquid crystalline derivatives with 6-membered heterocyclic rings. These intermediates are essential for synthesizing sulfonium zwitterions, showcasing the versatility of 1,5-dibromopentane in organic synthesis and materials science (Ringstrand et al., 2011).
Crystal Structure Analysis
The reaction of 1,5-dibromopentane with urotropine yields crystals for structural analysis, facilitating the understanding of molecular interactions and bonding. This analysis highlights the role of 1,5-dibromopentane in forming molecular salts useful for crystallographic studies and elucidating halogen-hydrogen bonding mechanisms (Mulrooney et al., 2021).
Thermodynamic and Acoustic Properties
Research into the thermodynamic and acoustic properties of 1,5-dibromopentane contributes to our understanding of its behavior under various conditions. This study provides new data on the speed of sound in the liquid phase of 1,5-dibromopentane, helping to calculate densities, heat capacities, and compressibilities, which are crucial for its applications in scientific and industrial processes (Chorążewski & Skrzypek, 2010).
Functionalization of Single-Walled Carbon Nanotubes
The functionalization of single-walled carbon nanotubes (SWNTs) with dibromoalkanes, including 1,5-dibromopentane, showcases the compound's role in nanotechnology. This process achieves fine control over the band gap of SWNTs, indicating the potential of 1,5-dibromopentane in the development of advanced materials with tunable electrical and optical properties (Maeda et al., 2019).
Safety and Hazards
Mechanism of Action
Target of Action
1,5-Dibromopentane-d10 is a deuterium-labeled version of 1,5-Dibromopentane It’s known that deuterium-labeled compounds are often used as tracers in drug development processes .
Mode of Action
It’s known that deuterium-labeled compounds can affect the pharmacokinetic and metabolic profiles of drugs . This is due to the fact that deuterium, being a heavier isotope of hydrogen, forms stronger bonds that are less susceptible to metabolic cleavage. This can potentially enhance the metabolic stability of the compound .
Biochemical Pathways
Deuterium-labeled compounds are generally used as tracers in biochemical research, allowing scientists to track the compound’s movement and interactions within biological systems .
Pharmacokinetics
It’s known that the incorporation of deuterium into drug molecules can potentially affect their pharmacokinetic profiles .
Result of Action
As a deuterium-labeled compound, it’s primarily used as a tracer in drug development and biochemical research .
Biochemical Analysis
Biochemical Properties
It is known that deuterium substitution can affect the pharmacokinetic and metabolic profiles of drugs
Cellular Effects
The deuterium substitution can potentially influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is known that deuterium substitution can affect the binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
{ "Design of the Synthesis Pathway": "The synthesis of 1,5-DIBROMOPENTANE-D10 can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, followed by the final step of bromination.", "Starting Materials": [ "1,5-DIBROMOPENTANE", "Deuterium oxide (D2O)", "Sodium deuteroxide (NaOD)", "Sodium borohydride (NaBH4)", "Deuterium gas (D2)" ], "Reaction": [ "Step 1: Synthesis of 1,5-DIBROMOPENTANE-D10 involves the exchange of deuterium atoms for hydrogen atoms in 1,5-DIBROMOPENTANE. This can be achieved by treating 1,5-DIBROMOPENTANE with deuterium oxide (D2O) in the presence of sodium deuteroxide (NaOD) as a base. The reaction takes place under reflux conditions for several hours to ensure complete deuteration.", "Step 2: The next step involves the reduction of the intermediate compound formed in step 1 to the corresponding alcohol. This can be achieved by treating the intermediate with sodium borohydride (NaBH4) in the presence of a suitable solvent such as ethanol. The reaction takes place at room temperature for several hours to ensure complete reduction.", "Step 3: The final step involves the bromination of the alcohol formed in step 2 to yield 1,5-DIBROMOPENTANE-D10. This can be achieved by treating the alcohol with bromine in the presence of a suitable solvent such as acetic acid. The reaction takes place at a low temperature for several hours to ensure complete bromination. The final product is purified by distillation or chromatography." ] } | |
1219802-90-0 | |
Molecular Formula |
C5H10Br2 |
Molecular Weight |
240.004 |
IUPAC Name |
1,5-dibromo-1,1,2,2,3,3,4,4,5,5-decadeuteriopentane |
InChI |
InChI=1S/C5H10Br2/c6-4-2-1-3-5-7/h1-5H2/i1D2,2D2,3D2,4D2,5D2 |
InChI Key |
IBODDUNKEPPBKW-YXALHFAPSA-N |
SMILES |
C(CCBr)CCBr |
synonyms |
1,5-DIBROMOPENTANE-D10 |
Origin of Product |
United States |
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